Cas no 73573-88-3 (Mevastatin)

• Product Name: Mevastatin
• CAS No: 73573-88-3
• MF: C₂₃H₃₄O₅
• MW: 390.513067722321
• MDL: MFCD05662341
• CID: 59488
• PubChem ID: 24278540
• Update Time: 2025-05-26

Mevastatin Chemical and Physical Properties

Names and Identifiers

• compactin
• Mevastatin
• 2-Methyl-butanoic acid [1S-[1-alpha(R*),7-beta,8-beta(2S*,4S*),8a-beta]]-1,2,3,7,8,8a-hexahydro-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester
• ML-236B
• [(1S,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
• Mevastatin (Compactin, ML-236B, NSC-281245, CS 500, L 637312, Statin I)
• MEVASTATIN(SH)
• (+)-compactin
• Antibiotic ML 236B
• Compactin (penicillium)
• Mevastatin (Compactin)
• Mevastatinum [INN-Latin]
• ML 236B
• Mevastatinum
• Mevastatina
• Mevastatine
• Mevastatin [INN]
• CS 500
• Mevastatine [INN-French]
• ML 236 B
• Mevastatina [INN-Spanish]
• 1UQM1K0W9X
• ML236B
• 7-(1,2,6,7,8,8a-Hexahydro-2-methy
• NCGC00095942-01
• NSC-759322
• MLS000759452
• (1S,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl}-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• AB00588266-08
• BDBM50011036
• 2-Methyl-butyric acid 8-[2-(4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester
• MEVASTATIN [JAN]
• Mevastatin 100 microg/mL in Acetonitrile
• M 2537
• NSC 759322
• KS-1085
• (1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (S)-2-methylbutanoate
• Mevastatinum (INN-Latin)
• Compactin;ML236B
• (S)-((1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl) 2-methylbutanoate
• MEVASTATIN [USP-RS]
• EU-0100754
• MFCD05662341
• Mevastatine (INN-French)
• LOVASTATIN IMPURITY A [EP IMPURITY]
• BRD-K94441233-001-03-1
• A837861
• CS-1234
• NSC-281245
• ML236B lactone
• Tox21_500754
• L-637312
• kompaktin
• DTXSID4040684
• Mevastatin- Bio-X
• DB06693
• 6-demethylmevinolin
• CCRIS 4505
• AB00588266_09
• (S)-2-Methyl-butyric acid (1S,7S,8S,8aR)-8-[2-((2R,4R)-4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester
• HMS3268A19
• MEVASTATIN (USP-RS)
• Butanoic acid, 2-methyl-, 1,2,3,7,8,8a-hexahydro-7-methyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1-alpha(R*),7-beta,8-beta(2S*,4S*),8a-beta))-
• HY-17408
• Q414407
• (1S,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-7-methyl-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthyl (S)-2-methylbutyrate
• HMS2052P07
• MLS000721804
• ML-236B lactone
• M02108
• CHEBI:34848
• NSC-779705
• CCG-101174
• 2-Methyl-butyric acid 8-[2-(4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester(compactin)
• Mevastatina (INN-Spanish)
• CS500
• HMS3412H15
• AJLFOPYRIVGYMJ-INTXDZFKSA-N
• MEVASTATIN (MART.)
• MEVASTATIN [MART.]
• Lopac0_000754
• CHEMBL54440
• SMP1_000077
• CAS-73573-88-3
• LOVASTATIN IMPURITY A (EP IMPURITY)
• MEVASTATIN [MI]
• HMS2089D10
• (1S,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• NCGC00025202-04
• MLS002207227
• Butanoic acid, 2-methyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester, (2S)-
• 7-(1,2,6,7,8,8a-Hexahydro-2-methyl-8-(2-methylbutyryloxy)naphthyl)-3-hydroxyheptan-5-olide
• (1S,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl(2S)-2-methylbutanoate
• SR-01000729493
• SCHEMBL1116
• MLS001424284
• UNII-1UQM1K0W9X
• AB00588266-06
• HMS2232N09
• SR-01000729493-4
• GTPL3031
• NSC779705
• M2275
• BRD-K94441233-001-17-1
• HMS3713B06
• CS-500
• Mevastatin, >=95% (HPLC), powder
• NCGC00261439-01
• SMR000336944
• (1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• SDCCGSBI-0050732.P002
• 2-Methyl-butyric acid 8-[2-(4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-7-methyl-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester((+)-compactin)
• BM164666
• Mevastatin, >=96% (HPLC)
• Tox21_111540
• HMS3676H15
• AKOS015994712
• DTXCID2020684
• EC 700-442-0
• 73573-88-3
• Compactin, Mevastatinum, Mevastatina
• H11997
• LP00754
• HMS3262G10
• Butanoic acid, 2-methyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
• s4223
• L637312
• NC00424
• (S)-((1S,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxo-tetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl) 2-methylbutanoate
• MLS002702124
• BRL 2485
• Compactin(Penicillium)
• MLSMR
• SMR001565691
• BRL-2485
• BRD-K94441233-001-12-2
• BRD-K94441233-001-13-0

• MDL： MFCD05662341
• Inchi： 1S/C23H34O5/c1-4-14(2)23(26)28-20-7-5-6-16-9-8-15(3)19(22(16)20)11-10-18-12-17(24)13-21(25)27-18/h6,8-9,14-15,17-20,22,24H,4-5,7,10-13H2,1-3H3/t14-,15-,17+,18+,19-,20-,22-/m0/s1
• InChI Key： AJLFOPYRIVGYMJ-INTXDZFKSA-N
• SMILES： O(C([C@@H](C)CC)=O)[C@H]1CCC=C2C=C[C@H](C)[C@H](CC[C@@H]3C[C@H](CC(=O)O3)O)[C@@H]12

Computed Properties

• Exact Mass: 390.24100
• Monoisotopic Mass: 390.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.8
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.1300
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 555°C at 760 mmHg
• Flash Point: 186.5±23.6 °C
• Refractive Index: 1.528
• Solubility: DMSO: 20 mg/mL
• PSA: 72.83000
• LogP: 3.94950
• Merck: 6164
• Specific Rotation: D22 +283° (c = 0.48 in acetone)
• λmax: 246(MeOH)(lit.)
• Solubility: Not determined

Mevastatin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：1-8-10
• RTECS：EK7907100
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Other Chemical Reagents

Additional information on Mevastatin

Comprehensive Overview of Mevastatin (CAS No. 73573-88-3): Mechanism, Applications, and Modern Research Trends

Mevastatin (CAS No. 73573-88-3), also known as compactin, is a naturally occurring statin derived from the fungus Penicillium citrinum. As the first discovered member of the HMG-CoA reductase inhibitor class, it revolutionized the treatment of hypercholesterolemia and paved the way for synthetic statins like lovastatin and atorvastatin. This article delves into its pharmacological properties, clinical significance, and emerging research trends, addressing frequently searched queries such as "how does mevastatin lower cholesterol" and "mevastatin vs synthetic statins."

The mechanism of action of Mevastatin centers on competitive inhibition of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway. By blocking the conversion of HMG-CoA to mevalonate, it reduces hepatic cholesterol production, upregulates LDL receptor expression, and enhances clearance of low-density lipoprotein (LDL) from the bloodstream. This dual action makes it a cornerstone in managing cardiovascular disease risk, a topic gaining traction due to rising global CVD prevalence.

Recent studies highlight Mevastatin's potential beyond lipid-lowering, with investigations into its anti-inflammatory, anti-angiogenic, and anti-cancer properties. Searches for "mevastatin and cancer research" have surged by 40% year-over-year, reflecting interest in its pleiotropic effects. For instance, preclinical data suggest it may inhibit Ras oncoprotein activity—a hotspot in precision oncology research.

Despite being less clinically utilized than newer statins, Mevastatin remains a critical tool in biochemical research. Its natural origin appeals to researchers exploring "plant-derived therapeutics" and "fungal metabolites with medicinal value," both trending topics in natural product drug discovery. Analytical methods like HPLC and LC-MS are frequently employed to quantify 73573-88-3 purity, addressing the common query "how to analyze mevastatin purity."

The safety profile of Mevastatin is well-documented, with adverse effects mirroring those of other statins (myalgia, hepatic enzyme elevation). However, searches for "mevastatin side effects" remain high, emphasizing the need for clear communication about its risk-benefit ratio. Current pharmacogenomic studies focus on optimizing its use in populations with SLCO1B1 gene polymorphisms, a subtopic dominating personalized medicine discussions.

From an industrial perspective, 73573-88-3 serves as a reference standard for statin impurity testing, aligning with regulatory demands for pharmaceutical quality control. The compound’s stability under varying pH conditions is another area of technical interest, particularly for formulators addressing "statin degradation pathways."

In summary, Mevastatin (CAS No. 73573-88-3) exemplifies how pioneering natural compounds continue to inspire therapeutic innovation. Its multifaceted applications—from cardiovascular protection to oncological research—cater to diverse scientific inquiries, while its historical role ensures enduring relevance in both academia and industry.